Cas no 76884-34-9 (Isoquinolin-3-ylmethanol)

Isoquinolin-3-ylmethanol Properties

Names and Identifiers

• Isoquinolin-3-ylmethanol
• (isoquinolin-3-yl)methanol
• 3-Isoquinolinemethanol
• 3-(Hydroxymethyl)isoquinoline
• Isoquinolin-3-yl-methanol
• isoquinolin-3-yl methanol
• Isoquinoline-3-methanol
• 3-isoquinolylmethan-1-ol
• 3-Hydroxymethylisoquinoline
• CMGQQHGOFWZGJH-UHFFFAOYSA-N
• RW3344
• FCH844927
• SBB087369
• RP02094
• AB1
• AE-477/25037015
• DTXSID20512115
• AKOS006279633
• FT-0649748
• SCHEMBL1999306
• FS-2792
• 3-Isoquinolylmethanol
• SY110756
• A9739
• 76884-34-9
• CS-0019309
• J-521569
• MFCD01859798
• AMY1762
• (R)-2-HYDROXYBUTYLTOSYLATE
• DB-075195
• +Expand

• MDL： MFCD01859798
• InChIKey： CMGQQHGOFWZGJH-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO/c12-7-10-5-8-3-1-2-4-9(8)6-11-10/h1-6,12H,7H2
• SMILES： O([H])C([H])([H])C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=N1

Computed Properties

• Exact Mass: 159.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.068413911g/mol
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Experimental Properties

• LogP: 1.72710
• PSA: 33.12000
• Boiling Point: 335.1°C at 760 mmHg
• Melting Point: 81 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 156.466 °C
• Solubility: Slightly soluble (6.5 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),

Isoquinolin-3-ylmethanol Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Isoquinolin-3-ylmethanol Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%